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Compound of Interest

Compound Name: PdCI2(Amphos)2

Cat. No.: B15542759

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
suppliers, and experimental applications of the palladium catalyst, Dichlorobis(di-tert-butyl(4-
dimethylaminophenyl)phosphine)palladium(ll), commonly known as PdCI2(Amphos)2. This
air-stable Pd(Il) complex is a highly effective catalyst for various cross-coupling reactions,
particularly the Suzuki-Miyaura coupling of heteroaryl chlorides, making it a valuable tool in
synthetic organic chemistry and drug discovery.

Commercial Availability and Suppliers

PdCI2(Amphos)2 is readily available from a range of chemical suppliers, catering to both
research and development as well as bulk quantity requirements. The purity of the
commercially available catalyst is typically high, often exceeding 98%. While pricing is subject
to change and often requires a direct quote for larger quantities, the following table summarizes
the offerings from prominent suppliers.
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities
Dichlorobis(di-
tert-
Sigma-Aldrich butylphenylphos 34409-44-4 95% Custom
phine)palladium(l
)
Dichlorobis|[di-
L tert-butyl(4-
Thermo Scientific
] dimethylaminoph 95% min.
Chemicals (Alfa ) 887919-35-9 250mg, 19, 59
enyl)phosphine]p (HPLC)
Aesar) )
alladium(ll), Pd
15%
MedchemExpres
PdCI2(Amphos)2  887919-35-9 98.1% Custom
s
Bis[di-tert-
butyl(4-
dimethylaminoph
) enyl)phosphine]d
TCI Chemicals ] ) 887919-35-9 >98.0% 19, 59
ichloropalladium(
I (=
PdCI2(Amphos)2
)
ChemScene PdCI2(Amphos)2  887919-35-9 >98% Custom
Custom (Price:
UyanChem PdCI2(Amphos)2  887919-35-9 99.9%
$5-6/g EXW)[1]
Johnson Matthey  PdClz(AmPhos).  887919-35-9 Not specified 19, 5g, 10g, 50g
Metalor PdCl2(Amphos)2 887919-35-9 Not specified Custom
Manus Aktteva PdCI2(Amphos)2  887919-35-9 On request R&D to
Biopharma LLP , Bis(di-tert- commercial scale
butyl(4-

dimethylaminoph
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enyl)phosphine)d
ichloropalladium

(In

Dichlorobis(di-t-

American butylphenylphos -
_ _ Not specified 99% Custom
Elements phino)palladium(l
1)
Dichloro bis (di
Vineeth tert. butyl phenyl Min. Pd content:
) ) 34409-44-4 Custom
Chemicals phosphine) 16.9%
palladium (II)
) AMPHOS N ) Custom (Price: X
GLR Innovations ] Not specified Technical Grade
PDCL2 Chemical 3000/gram)

Experimental Protocols

PdCI2(Amphos)2 is particularly valued for its efficacy in Suzuki-Miyaura cross-coupling
reactions involving challenging substrates like heteroaryl chlorides. Below are detailed
methodologies for key experiments cited in the literature.

Suzuki-Miyaura Cross-Coupling of 3-Amino-2-
chloropyridine with 2-Methylphenylboronic Acid[2][3]

This procedure demonstrates the use of PACI2(Amphos)2 in the coupling of an electron-rich
heteroaryl chloride with an arylboronic acid.

Reagents:

3-Amino-2-chloropyridine (0.8 g, 6.2 mmol)

2-Methylphenylboronic acid (1.0 g, 7.4 mmol, 1.2 eq.)

PdCI2(Amphos)2 (0.044 g, 0.062 mmol, 1 mol%)[2][3]

Potassium carbonate (1.3 g, 9.4 mmol, 1.5 eq.)[2][3]
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Toluene (20 mL)[2]

Deionized water (2 mL)[2]

Ethyl acetate

1 M NaOH (aq)

Brine

Anhydrous sodium sulfate
Procedure:

e To areaction vessel, add 3-amino-2-chloropyridine, 2-methylphenylboronic acid,
PdCI2(Amphos)2, and potassium carbonate.[2][3]

e Add toluene and deionized water to the vessel.[2]

» Purge the reaction mixture with nitrogen gas.

e Heat the mixture to reflux at 90 °C for 5 hours under a nitrogen atmosphere.[2][3]
e Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.

e Add water (20 mL) and extract the product with ethyl acetate.

e Wash the organic layer sequentially with 1 M NaOH (aq) and brine.

e Dry the organic layer over anhydrous sodium sulfate and filter.

o Concentrate the filtrate under reduced pressure to obtain the crude product.

 Purify the crude product by silica gel column chromatography (eluent: hexane:ethyl acetate =
1:1) to yield 2-(o-tolyl)-3-pyridinamine as a milky white powder.[2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.tcichemicals.com/OP/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/OP/en/product/tci-topics/TCIPracticalExample_20220905
https://www.benchchem.com/product/b15542759?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/OF/en/support-download/tcimail/application/187-18
https://www.tcichemicals.com/OP/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/OP/en/product/tci-topics/TCIPracticalExample_20220905
https://www.tcichemicals.com/OF/en/support-download/tcimail/application/187-18
https://www.tcichemicals.com/OP/en/product/tci-topics/TCIPracticalExample_20220905
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Visualizations
Catalytic Cycle of Suzuki-Miyaura Cross-Coupling

The following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura
cross-coupling reaction, in which PdCI2(Amphos)2 serves as a precatalyst that is reduced in
situ to the active Pd(0) species.

Oxidative Addition Ar-Pd(Il)-X(L2)

(Ar-X)

Transmetalation
Ar'-B(OR)2, Base)

Catalyst
Pd(0)L2 A R Ar-Pd(Il)-Ar(L2)

Pd(Il) Precatalyst Reduction

Reductive Elimination

Click to download full resolution via product page

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

Experimental Workflow for a Typical Cross-Coupling
Reaction

This diagram outlines a standard experimental workflow for performing a palladium-catalyzed
cross-coupling reaction in a research laboratory setting.
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Caption: A typical experimental workflow for cross-coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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